N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)acetamide
• InChI: InChI=1S/C15H18Cl2N2O3/c16-11-2-1-3-12(14(11)17)18-13(20)10-19-6-4-15(5-7-19)21-8-9-22-15/h1-3H,4-10H2,(H,18,20)
• InChI Key: OPGQVMMPOPPDLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C15H18Cl2N2O3
• Molecular Weight: 345.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide, also known as DCDAA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. DCDAA is a spirocyclic compound that contains a unique chemical structure, which makes it an interesting target for researchers looking to develop new drugs and other bioactive compounds.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide is not fully understood, but studies suggest that it targets multiple pathways involved in cancer cell growth and survival. N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. It also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival, and the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide has been shown to have a range of biochemical and physiological effects on cells and tissues. In addition to its anti-cancer and anti-inflammatory properties, N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide has been shown to modulate the expression of various genes and proteins involved in cell signaling and metabolism. It has also been shown to have antioxidant activity, protecting cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide is its potent anti-cancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide also has some limitations for lab experiments, including its low solubility in water and some organic solvents, which can make it difficult to work with in certain assays. Additionally, the synthesis of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide can be challenging and time-consuming, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide, including:
1. Further studies on the mechanism of action of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide, including its effects on specific signaling pathways and cellular processes.
2. Development of new derivatives of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide with improved solubility and bioactivity.
3. Investigation of the potential applications of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide in agriculture, such as its use as a pesticide or herbicide.
4. Exploration of the environmental impact of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide and its potential as a pollutant or environmental contaminant.
5. Clinical trials to evaluate the safety and efficacy of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide as a potential cancer therapy.
Conclusion:
In conclusion, N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide is a novel compound with potential applications in various fields, including medicine, agriculture, and environmental science. Its potent anti-cancer activity and other bioactive properties make it an interesting target for researchers looking to develop new drugs and other bioactive compounds. Further research is needed to fully understand the mechanism of action of N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide and its potential applications in different fields.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide has been studied extensively for its potential applications in medicine, particularly in the treatment of cancer and other diseases. Studies have shown that N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide exhibits potent anti-cancer activity, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. N-(2,3-dichlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide has also been shown to have anti-inflammatory and anti-microbial properties, making it a promising candidate for the development of new drugs.